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Compound of Interest

Compound Name: Dichloromethane-d2

Cat. No.: B032916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dichloromethane-d2 (CD2Cl2), also known as deuterated methylene chloride, is an

isotopically labeled form of dichloromethane where the two hydrogen atoms are replaced with

deuterium. This substitution makes it a valuable solvent in a variety of scientific applications,

most notably in Nuclear Magnetic Resonance (NMR) spectroscopy, where it helps to avoid

interference from solvent protons in the resulting spectra.[1] This guide provides an in-depth

overview of the chemical structure, formula, and key properties of dichloromethane-d2, along

with relevant experimental protocols.

Chemical Structure and Formula
The chemical formula for dichloromethane-d2 is CD2Cl2.[2] The molecule consists of a

central carbon atom bonded to two deuterium atoms and two chlorine atoms in a tetrahedral

geometry.

Molecular Identifiers:

CAS Number: 1665-00-5[2]

Molecular Weight: 86.94 g/mol [2][3]

SMILES: [2H]C([2H])(Cl)Cl[4]

InChI: 1S/CH2Cl2/c2-1-3/h1H2/i1D2[4]
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InChIKey: YMWUJEATGCHHMB-DICFDUPASA-N[4]

Physicochemical Properties
Dichloromethane-d2 is a colorless liquid with a sweet, chloroform-like odor.[5] It is miscible

with most organic solvents but has limited solubility in water.[6] Key quantitative data are

summarized in the tables below.

Physical Properties
Property Value Reference(s)

Molecular Formula CD2Cl2 [2]

Molecular Weight 86.94 g/mol [2][3]

Appearance Colorless liquid [6]

Density 1.362 g/mL at 25 °C [4]

Boiling Point 39.6 - 40 °C [4][7]

Melting Point -97 °C [4]

Refractive Index 1.422 at 20 °C [4]

Spectroscopic Data
Spectrum Type

Chemical Shift
(ppm)

Multiplicity
Coupling
Constant (Hz)

Reference(s)

¹H NMR 5.31 - 5.32 Triplet J(H,D) = 1.1 [8][9]

¹³C NMR 53.7 - 54.0 Quintet J(C,D) = 27.2 [8][9]

Experimental Protocols
Synthesis of Dichloromethane-d2
A common method for the preparation of dichloromethane-d2 involves the

deuterium/hydrogen exchange of dichloromethane (CH2Cl2) with deuterium oxide (D2O) in the
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presence of a phase-transfer catalyst. The following is a summary of a protocol described in

U.S. Patent 4,967,021:[10]

Materials:

Dichloromethane (CH2Cl2)

Deuterium Oxide (D2O, 99.7% D)

Sodium Oxide (Na2O)

Aliquat 336 (phase-transfer catalyst)

Procedure:

In a round-bottomed flask cooled in an ice-water bath, add 16.70 g (0.84 mol) of D2O.[10]

Slowly add 10.33 g (0.16 mol) of Na2O in small portions with stirring.[10]

Remove the ice-water bath and add a solution of 29.00 g (0.34 mol) of CH2Cl2 and 0.55 g

(0.0014 mol) of Aliquat 336.[10]

Stir the reaction mixture. The reaction progress can be monitored by ¹H NMR to determine

the percentage of deuterium incorporation. For example, after 30 hours, a 71.22% D/H

exchange can be achieved.[10]

The deuterated methylene chloride can be isolated by distillation. The product is often

collected as an azeotrope with a small percentage of water.[10]

For higher deuterium incorporation, the resulting deuterated methylene chloride can be

subjected to one or more additional cycles of the same procedure.[11]

Preparation of an NMR Sample
Dichloromethane-d2 is frequently used as a solvent for NMR analysis of compounds that are

soluble in it.[12] A general protocol for preparing a sample for NMR spectroscopy is as follows:

Materials:
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Sample compound

Dichloromethane-d2 (CD2Cl2)

NMR tube (e.g., 5 mm diameter)

Pipette

Vial

Procedure:

Weigh an appropriate amount of the sample into a clean, dry vial. For ¹H NMR, 2-10 mg is

typically sufficient, while for ¹³C NMR, 10-50 mg may be needed.[13]

Add approximately 0.6 to 1.0 mL of dichloromethane-d2 to the vial to dissolve the sample.

[13] The final sample depth in the NMR tube should be about 4-5 cm.[13]

Gently vortex or sonicate the vial to ensure the sample is completely dissolved.

Using a pipette, carefully transfer the solution into a clean NMR tube.

Cap the NMR tube and wipe the outside with a lint-free tissue to remove any dust or

fingerprints.

The sample is now ready for insertion into the NMR spectrometer.

Visualizations
The following diagram illustrates the chemical structure of Dichloromethane-d2.

C

Cl Cl D D
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Click to download full resolution via product page

Caption: Chemical structure of Dichloromethane-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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